Cas no 153333-40-5 (2-Oxetanone,4-(3-oxobutyl)-)

2-Oxetanone,4-(3-oxobutyl)- structure
2-Oxetanone,4-(3-oxobutyl)- structure
Product Name:2-Oxetanone,4-(3-oxobutyl)-
CAS No:153333-40-5
MF:C7H10O3
MW:142.152502536774
CID:98959
PubChem ID:11815466
Update Time:2025-04-18

2-Oxetanone,4-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxetanone,4-(3-oxobutyl)-
    • 2-Oxetanone, 4-(3-oxobutyl)- (9CI)
    • 4-(3-oxobutyl)oxetan-2-one
    • 153333-40-5
    • Inchi: 1S/C7H10O3/c1-5(8)2-3-6-4-7(9)10-6/h6H,2-4H2,1H3
    • InChI Key: WBTWUBDNRGFYBK-UHFFFAOYSA-N
    • SMILES: O1C(CC1CCC(C)=O)=O

Computed Properties

  • Exact Mass: 142.063
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

2-Oxetanone,4-(3-oxobutyl)- Related Literature

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